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Abstract
This document provides detailed application notes and protocols for the production of the

radionuclide Nickel-63 (⁶³Ni) from enriched Nickel-62 (⁶²Ni) targets. The primary production

route involves the neutron capture reaction ⁶²Ni(n,γ)⁶³Ni in a high-flux nuclear reactor. These

notes cover the essential aspects of target preparation, irradiation, post-irradiation processing,

and purification. The information is intended to guide researchers, scientists, and drug

development professionals in understanding and potentially implementing the production of

⁶³Ni for various applications, including its use in electron capture detectors, betavoltaic

batteries, and as a potential tool in catalysis research relevant to drug synthesis.

Introduction
Nickel-63 is a long-lived, pure beta-emitting radionuclide with a half-life of approximately 100.1

to 101.2 years.[1][2] It decays to stable Copper-63 (⁶³Cu) via the emission of a low-energy beta

particle with a maximum energy of 67 keV. This characteristic, along with its long half-life,

makes ⁶³Ni a valuable isotope for a range of industrial and research applications. The most

common and efficient method for producing ⁶³Ni is through the irradiation of highly enriched

⁶²Ni targets with thermal neutrons in a nuclear reactor.

While Nickel-63 is not directly used as a radiotracer in metabolic drug studies in the same way

as isotopes like Carbon-14 or Tritium, the broader field of nickel chemistry plays a role in drug
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development. Nickel-based catalysts, for instance, are increasingly used in cross-coupling

reactions for the synthesis of complex organic molecules, which is a cornerstone of

pharmaceutical development.[3] Understanding the production and properties of nickel

isotopes can, therefore, be of interest to the wider drug development community.

Nuclear and Physical Data
A summary of the key nuclear and physical properties of Nickel-62 and Nickel-63 is presented

in Table 1. This data is essential for calculating production yields and for radiation safety

considerations.

Parameter Value Units

Target Nuclide Nickel-62 (⁶²Ni) -

Natural Abundance of ⁶²Ni 3.63 %

Thermal Neutron Capture

Cross Section (σ)
14.5 ± 0.3 barns

Product Nuclide Nickel-63 (⁶³Ni) -

Half-life (T₁/₂) 101.2 ± 1.5 years

Decay Mode β⁻ -

Maximum Beta Energy

(Eβmax)
67 keV

Average Beta Energy (Eβavg) 17 keV

Daughter Nuclide Copper-63 (⁶³Cu) (Stable) -

Specific Activity (Theoretical

Maximum)
~57 Ci/g

Table 1: Nuclear and Physical Data for ⁶²Ni and ⁶³Ni.
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The production of ⁶³Ni from ⁶²Ni is a multi-step process that can be broadly categorized into

three main stages: target preparation, reactor irradiation, and post-irradiation processing and

purification. A high-level workflow of this process is illustrated in the diagram below.
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Caption: High-level workflow for the production of Nickel-63.
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Experimental Protocols
Protocol 1: Target Preparation
The quality of the ⁶²Ni target is crucial for achieving high specific activity and purity of the final

⁶³Ni product. The target material should be highly enriched in ⁶²Ni (typically >98%).[4] The most

common form for reactor irradiation is a pressed and sintered pellet.

Materials and Equipment:

Enriched ⁶²Ni metal powder (>98% isotopic purity)

Hydraulic press

Pellet die

High-temperature furnace with controlled atmosphere capabilities (e.g., argon or vacuum)

Target capsules (typically aluminum)[5]

Welding equipment for sealing capsules

Procedure:

Powder Preparation: Ensure the enriched ⁶²Ni powder is dry and has a suitable particle size

distribution for pressing.

Pressing: Weigh a precise amount of ⁶²Ni powder and load it into the pellet die. Apply

pressure using a hydraulic press. A pressure of approximately 195 MPa has been reported

for pressing nickel powders.[6] The dimensions of the pellet will depend on the design of the

target holder.

Sintering: Carefully transfer the green pellets to a high-temperature furnace. Sinter the

pellets to increase their density and mechanical stability. Sintering is typically performed at

temperatures around 1200°C in a controlled atmosphere (e.g., inert gas or vacuum) to

prevent oxidation.[7] The sintering time will depend on the desired final density.
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Quality Control: After cooling, inspect the pellets for any cracks or defects. Measure the

dimensions and weight of the sintered pellets.

Encapsulation: Load the sintered ⁶²Ni pellets into the target capsules. At facilities like Oak

Ridge National Laboratory (ORNL), each target can contain around 25 grams of pressed ⁶²Ni

metal pellets stacked in a 35-inch long aluminum target capsule.[5]

Sealing: Securely seal the target capsules, often by welding, to ensure containment of the

radioactive material during and after irradiation.

Protocol 2: Reactor Irradiation
The encapsulated ⁶²Ni targets are irradiated in a high-flux nuclear reactor to induce the

⁶²Ni(n,γ)⁶³Ni reaction. The High Flux Isotope Reactor (HFIR) at ORNL is a prime example of a

facility used for this purpose.[8]

Irradiation Parameters:

Reactor Type: High-flux thermal neutron reactor.

Neutron Flux (Φ): A high thermal neutron flux is desirable to maximize ⁶³Ni production. The

HFIR has a peak thermal neutron flux of 2.5 x 10¹⁵ neutrons/cm²/s.[9]

Irradiation Time (t): Due to the relatively low neutron capture cross-section of ⁶²Ni, long

irradiation times are necessary to achieve high specific activity. This often involves multiple

reactor cycles. For example, at HFIR, targets may be irradiated for up to 15 cycles, with each

cycle lasting approximately 23-26 days.[5][9]

Procedure:

Load the sealed target capsules into the designated irradiation positions within the reactor

core. In HFIR, these are typically the target positions in the flux trap.[10]

Irradiate the targets for the predetermined duration.

After the irradiation period, the targets are removed from the reactor and transferred to a hot

cell for cooling and subsequent processing.
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Protocol 3: Post-Irradiation Processing and Purification
After irradiation, the target contains ⁶³Ni, unreacted ⁶²Ni, and various activation product

impurities. A chemical purification process is required to isolate the ⁶³Ni and achieve the

desired radionuclidic purity.

Major Impurities:

Cobalt-60 (⁶⁰Co): A major gamma-emitting impurity arising from the activation of stable

cobalt impurities in the target material.

Chromium-51 (⁵¹Cr) and Scandium-46 (⁴⁶Sc): Other common impurities that need to be

removed.[11]

Materials and Equipment:

Hot cell with manipulators

Remote cutting tools

Glassware for dissolution (beakers, flasks)

Nitric acid (HNO₃) and Hydrochloric acid (HCl)

Anion exchange resin (e.g., Bio-Rad AG1-X8)

Chromatography columns

Dimethylglyoxime (DMG) solution (1% in ethanol)

Ammonia solution (NH₄OH)

Citric acid

Liquid scintillation counter for ⁶³Ni assay

Purification Workflow Diagram:
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Caption: Chemical purification workflow for Nickel-63.

Step-by-Step Purification Protocol:

Target Disassembly and Dissolution:
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In a hot cell, remotely cut open the aluminum target capsule to retrieve the irradiated

nickel pellets.[5]

Dissolve the pellets in a suitable acid, such as nitric acid or a mixture of nitric and

hydrochloric acids.

Anion Exchange Chromatography (Cobalt Removal):

Prepare an anion exchange column with a suitable resin (e.g., AG1-X8).

Condition the column with concentrated HCl (e.g., 9M HCl).

Convert the dissolved target solution to a chloride form by repeated evaporation with HCl.

Load the sample onto the column. In high molarity HCl, cobalt forms an anionic chloride

complex that is retained by the resin, while nickel passes through.[12]

Elute the nickel fraction from the column with concentrated HCl. Collect the eluate

containing the nickel isotopes.

The retained cobalt can be later eluted with a lower concentration of HCl if desired.

Dimethylglyoxime (DMG) Precipitation (Further Purification):

Adjust the pH of the nickel-containing solution to be slightly acidic. The addition of citric

acid or tartaric acid can prevent the precipitation of other metal hydroxides.[13]

Heat the solution and add a 1% alcoholic solution of dimethylglyoxime.

Slowly add dilute ammonia solution to raise the pH to between 5 and 9. A characteristic

scarlet red precipitate of nickel dimethylglyoxime will form.[11]

Digest the precipitate by keeping the solution warm for a period to encourage the

formation of larger, more easily filterable particles.

Cool the solution and filter the precipitate using a sintered glass crucible.

Wash the precipitate with distilled water and then a small amount of ethanol.
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Final Product Preparation:

The purified nickel dimethylglyoxime precipitate can be dried and weighed for gravimetric

analysis of the nickel content.

For a final product in solution, the precipitate is redissolved in nitric acid.

The solution is then typically converted to a chloride form by fuming with hydrochloric acid.

The final product is often supplied as a solution of ⁶³NiCl₂ in dilute HCl (e.g., 0.1 M HCl) or

as a dried chloride solid.[14]

Typical Production Data
The following table summarizes typical parameters and outcomes for the production of ⁶³Ni.

Note that these values can vary significantly depending on the specific reactor and irradiation

conditions.

Parameter Typical Value/Range Facility/Reference

Target Enrichment >96-99% ⁶²Ni ORNL[5], Poland (MARIA)[15]

Target Mass 1 - 40 g
Poland (MARIA)[15],

ORNL[16]

Neutron Flux 1.2 x 10¹⁴ - 2.5 x 10¹⁵ n/cm²/s
Poland (MARIA)[15], HFIR

(ORNL)[9]

Irradiation Duration
470 hours - >2 years (multiple

cycles)

Poland (MARIA)[15], HFIR

(ORNL)[5]

Final Specific Activity >10 Ci/g (>370 GBq/g) NIDC[2]

Radionuclidic Purity >99% NIDC[2]

Table 2: Typical Production Parameters and Product Specifications for ⁶³Ni.

Applications in Research and Drug Development
The primary applications of Nickel-63 are in areas that leverage its properties as a long-lived,

low-energy beta emitter.
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Explosive Trace Detectors (ETD): ⁶³Ni is a key component in ion mobility spectrometers used

for the detection of explosives and narcotics. The beta particles from ⁶³Ni ionize ambient air,

and changes in the ion current upon introduction of specific molecules allow for their

detection.[14]

Betavoltaic Batteries: The continuous emission of beta particles from ⁶³Ni can be harnessed

to generate electrical power in betavoltaic devices. These long-life, low-power batteries are

being developed for applications in microelectromechanical systems (MEMS), medical

implants, and remote sensors.[14]

Electron Capture Detectors (ECD) for Gas Chromatography: ⁶³Ni is used as the electron

source in ECDs, which are highly sensitive detectors for electrophilic compounds such as

halogenated hydrocarbons.

Catalysis Research: While not a direct application of the radioisotope, the study of nickel

chemistry is highly relevant to drug development. Nickel-based catalysts are used in a

variety of organic reactions to synthesize complex molecules that are precursors to or are

themselves active pharmaceutical ingredients.[3] Research into the fundamental properties

of nickel, including its isotopes, can contribute to a deeper understanding of these catalytic

processes. The use of stable isotope-labeled compounds, including those of other elements,

is a well-established technique in drug metabolism studies to elucidate metabolic pathways

and understand toxicity mechanisms.[17]

Safety Considerations
Nickel-63 is a pure beta emitter with low-energy beta particles that have a very short range

(approximately 5 cm in air and less than 0.01 cm in tissue).[18] Therefore, it does not pose a

significant external radiation hazard. However, it can be a hazard if ingested or inhaled.

Standard laboratory practices for handling unsealed radioactive materials should be followed,

including the use of gloves, lab coats, and working in a designated radioactive materials area.

Due to the low energy of the beta particles, standard Geiger-Müller survey meters are not

effective for detecting ⁶³Ni contamination. Wipe tests analyzed by liquid scintillation counting

are the required method for contamination monitoring.[18]

During the production process, particularly after irradiation, the presence of high-energy

gamma-emitting impurities like ⁶⁰Co necessitates the use of heavily shielded hot cells and
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remote handling equipment for processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143302#production-of-nickel-63-from-nickel-62]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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